Cas no 725695-54-5 (<br>4-(3,4-Dimethoxy-phenyl)-2-(4-methyl-piperazin-1-yl)-6-trifluoromethyl-pyri midine)

• Product Name: <br>4-(3,4-Dimethoxy-phenyl)-2-(4-methyl-piperazin-1-yl)-6-trifluoromethyl-pyri midine
• CAS No: 725695-54-5
• MF: C₁₈H₂₁F₃N₄O₂
• MW: 382.380154371262
• CID: 3093577
• PubChem ID: 2987851
• Update Time: 2025-04-21

<br>4-(3,4-Dimethoxy-phenyl)-2-(4-methyl-piperazin-1-yl)-6-trifluoromethyl-pyri midine Chemical and Physical Properties

Names and Identifiers

• <br>4-(3,4-Dimethoxy-phenyl)-2-(4-methyl-piperazin-1-yl)-6-trifluoromethyl-pyri midine
• 725695-54-5
• CHEMBL1344602
• SMR000130245
• HMS2362O11
• AKOS001762579
• 4-(3,4-dimethoxyphenyl)-2-(4-methylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• G71306
• STK340741
• WAY-327150
• 2-METHOXY-4-[2-(4-METHYLPIPERAZINO)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]PHENYL METHYL ETHER
• MLS000519827

• Inchi： 1S/C18H21F3N4O2/c1-24-6-8-25(9-7-24)17-22-13(11-16(23-17)18(19,20)21)12-4-5-14(26-2)15(10-12)27-3/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： QZTGRXWLETZUEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC(=C(C=2)OC)OC)N=C(N=1)N1CCN(C)CC1)(F)F

Computed Properties

• Exact Mass: 382.16166041g/mol
• Monoisotopic Mass: 382.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.7Ų